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Compound of Interest

Compound Name: (142)-14-Eicosenoic acid

Cat. No.: B052742

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the cellular uptake and metabolic
pathways of (14Z)-14-Eicosenoic acid (Gondoic Acid), a monounsaturated omega-6 fatty acid.
The information presented herein is synthesized from contemporary scientific literature to
support research and development activities in cellular metabolism and lipidomics.

Overview of (14Z)-14-Eicosenoic Acid

(14Z)-14-Eicosenoic acid, also known as gondoic acid (20:1n-6), is a long-chain
monounsaturated fatty acid. While not as common as oleic acid (18:1n-9), it is present in
various natural sources and plays a role in cellular lipid pools. Understanding its transport into
the cell and subsequent metabolic fate is crucial for elucidating its physiological and
pathological roles.

Cellular Uptake Mechanisms

The entry of long-chain fatty acids like (14Z)-14-Eicosenoic acid into cells is a complex
process involving both passive diffusion and protein-mediated transport. The latter is facilitated
by a suite of membrane-associated proteins that bind and shuttle fatty acids across the plasma
membrane.

Key protein families involved in fatty acid uptake include:
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o Fatty Acid Translocase (FAT/CD36): A versatile scavenger receptor that binds various
ligands, including long-chain fatty acids.

o Fatty Acid Transport Proteins (FATPs): A family of six proteins (FATP1-6) that facilitate fatty
acid uptake, often coupled with acyl-CoA synthetase activity.

e Plasma Membrane-bound Fatty Acid Binding Proteins (FABPpm): These proteins help
concentrate fatty acids at the cell surface.

The general workflow for studying the uptake of this fatty acid is outlined below.
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1. Seeding of relevant cell line

(e.g., C2C12 myotubes, adipocytes)

2. Incubation with radiolabeled
[1-14C]-(142)-14-Eicosenoic Acid

3. Washing with stop solution
(e.g., ice-cold PBS with 0.5% BSA)
to remove surface-bound label

4. Cell Lysis
(e.g., using NaOH or RIPA buffer)

5. Scintillation Counting
to quantify intracellular radioactivity

6. Normalization
to total protein content
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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